Cas no 1220028-10-3 (5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride)

• Product Name: 5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride
• CAS No: 1220028-10-3
• MF: C₁₆H₂₀Cl₂N₂O
• MW: 327.248802185059
• CID: 2854313
• Update Time: 2025-10-23

5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride
• 5-CHLORO-8-(2-(PIPERIDIN-4-YL)ETHOXY)QUINOLINE HYDROCHLORIDE

• Inchi： 1S/C16H19ClN2O.ClH/c17-14-3-4-15(16-13(14)2-1-8-19-16)20-11-7-12-5-9-18-10-6-12;/h1-4,8,12,18H,5-7,9-11H2;1H
• InChI Key： XUYAUOFKPYXBHU-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(Cl)C2C=CC=NC1=2)CCC1CCNCC1.Cl

5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride

Comprehensive Overview of 5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride (CAS No. 1220028-10-3)

The compound 5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride (CAS No. 1220028-10-3) is a chemically synthesized derivative of quinoline, a heterocyclic aromatic organic compound. This substance has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development and biochemical research. The quinoline scaffold is known for its versatility, often serving as a core structure in pharmaceuticals targeting various biological pathways.

One of the most frequently searched questions regarding 5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride revolves around its mechanism of action. Researchers have hypothesized that the piperidinyl and chloro-quinolinyl moieties may interact with specific protein targets, making it a candidate for further investigation in therapeutic applications. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in preclinical studies.

In recent years, the demand for novel quinoline derivatives has surged, driven by the need for innovative treatments in areas such as antimicrobial resistance and chronic diseases. The structural uniqueness of CAS No. 1220028-10-3 positions it as a promising subject for computational drug design, a trending topic in AI-driven drug discovery. Scientists are leveraging machine learning models to predict its binding affinity and optimize its pharmacokinetic properties.

Another hot topic linked to this compound is its role in high-throughput screening (HTS). Laboratories are increasingly adopting automated platforms to evaluate libraries of small molecules, including 5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride, to identify potential lead compounds. This aligns with the growing interest in precision medicine, where tailored therapies are developed based on molecular profiling.

The synthesis of 5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride involves multi-step organic reactions, often requiring stringent conditions to achieve high purity. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its structure and ensure batch consistency. Quality control is paramount, especially when the compound is intended for in vitro or in vivo studies.

From a commercial perspective, suppliers of CAS No. 1220028-10-3 must adhere to rigorous regulatory standards, including Good Manufacturing Practices (GMP). This ensures that researchers receive materials of reproducible quality, a critical factor for experimental reproducibility—a major concern in modern scientific discourse. The compound’s stability under various storage conditions is also a common query among end-users.

Environmental and safety considerations are equally important. While 5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride is not classified as hazardous under standard guidelines, proper handling protocols are recommended to minimize exposure. This aligns with the broader industry shift toward green chemistry principles, emphasizing sustainable synthesis methods and waste reduction.

In summary, 5-Chloro-8-quinolinyl 2-(4-piperidinyl)ethylether hydrochloride represents a compelling case study at the intersection of traditional medicinal chemistry and cutting-edge technologies like AI-assisted drug design. Its structural features, combined with the growing demand for quinoline-based therapeutics, make it a compound worth watching in both academic and industrial research settings.